Cas no 1310081-93-6 (2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanamide
• CAS No: 1310081-93-6
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• CID: 6086862
• PubChem ID: 63041253
• Update Time: 2025-09-27

2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-bromo-1H-pyrazol-1-yl)butanamide
• EN300-1123620
• AKOS012340779
• 1310081-93-6

• Inchi： 1S/C7H11BrN4O/c8-5-3-11-12(4-5)2-1-6(9)7(10)13/h3-4,6H,1-2,9H2,(H2,10,13)
• InChI Key： ROBQWODNXGDXPX-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCC(C(N)=O)N

Computed Properties

• Exact Mass: 246.01162g/mol
• Monoisotopic Mass: 246.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives